Cas no 2228746-53-8 (3-(3-chloro-4-nitrophenyl)propan-1-amine)

• Product Name: 3-(3-chloro-4-nitrophenyl)propan-1-amine
• CAS No: 2228746-53-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6437630
• PubChem ID: 165853831
• Update Time: 2025-05-20

3-(3-chloro-4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-nitrophenyl)propan-1-amine
• 2228746-53-8
• EN300-1996919

• Inchi： 1S/C9H11ClN2O2/c10-8-6-7(2-1-5-11)3-4-9(8)12(13)14/h3-4,6H,1-2,5,11H2
• InChI Key： YPHQYQXEGUZYSS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-chloro-4-nitrophenyl)propan-1-amine

3-(3-Chloro-4-Nitrophenyl)Propan-1-Amine: A Comprehensive Overview

CAS No. 2228746-53-8, commonly referred to as 3-(3-chloro-4-nitrophenyl)propan-1-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a nitro group, a chlorine atom, and an amine group in a specific spatial arrangement. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 3-(3-chloro-4-nitrophenyl)propan-1-amine typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and cost associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, which has proven particularly beneficial for large-scale manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under neutral and mildly acidic conditions but decomposes under strongly basic or oxidizing environments.

The biological activity of 3-(3-chloro-4-nitrophenyl)propan-1-amine has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with experiments showing significant inhibition of cyclooxygenase enzymes. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in cancer therapy. Preclinical trials have highlighted its efficacy in reducing tumor growth in mice models, although further studies are required to confirm these findings in human subjects.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in controlled environments have reported high selectivity towards target weeds without adversely affecting crop plants. This property makes it a candidate for sustainable agricultural practices aimed at reducing chemical inputs.

The environmental impact of 3-(3-chloro-4-nitrophenyl)propan-1-amine has also been evaluated. Biodegradation studies indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to assess its long-term effects on soil health and aquatic ecosystems.

In conclusion, CAS No. 2228746-53-8, or 3-(3-chloro-4-nitrophenyl)propan-1-amine, represents a multifaceted compound with diverse applications across various industries. Its chemical stability, biological activity, and environmental compatibility make it a valuable asset for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.